Cas no 108157-27-3 (N-(2-Methylbenzyl)cyclopentanamine)

• Product Name: N-(2-Methylbenzyl)cyclopentanamine
• CAS No: 108157-27-3
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• MDL: MFCD07407531
• CID: 1087173
• PubChem ID: 4719322
• Update Time: 2025-04-20

N-(2-Methylbenzyl)cyclopentanamine Chemical and Physical Properties

Names and Identifiers

• N-(2-Methylbenzyl)cyclopentanamine
• N-(2-methylbenzyl)cyclopentanamine(SALTDATA: HCl)
• N-[(2-methylphenyl)methyl]cyclopentanamine
• AC1NG6EJ
• AG-D-24335
• Ambcb4024872
• CTK4A5890
• MolPort-000-938-248
• SureCN531088
• EN300-32590
• DTXSID00405935
• AKOS000226943
• CS-0281942
• 108157-27-3
• SCHEMBL531088
• DB-198815
• CHEMBRDG-BB 4024872

• MDL： MFCD07407531
• Inchi： 1S/C13H19N/c1-11-6-2-3-7-12(11)10-14-13-8-4-5-9-13/h2-3,6-7,13-14H,4-5,8-10H2,1H3
• InChI Key： DQNQCGNZLHEJQR-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1C)C1CCCC1

Computed Properties

• Exact Mass: 189.15200
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.41810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines